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Compound of Interest

Compound Name: 3-(Chloromethyl)-5-phenylpyridine

CAS No.: 177976-31-7

Cat. No.: B065119

Get Quote

This document provides essential procedural guidance for the safe handling and disposal of 3-
(Chloromethyl)-5-phenylpyridine (CAS No. 177976-31-7). Developed for researchers,

chemists, and drug development professionals, this guide synthesizes safety data from

structurally related compounds and established principles of hazardous waste management to

offer a framework for minimizing risk and ensuring regulatory compliance. The primary directive

is to treat this compound as a hazardous substance, requiring meticulous planning for its

disposal from the moment of its acquisition.

Hazard Profile and Scientific Rationale
Understanding the intrinsic chemical properties of 3-(Chloromethyl)-5-phenylpyridine is

fundamental to appreciating the necessity for stringent disposal protocols. While specific

toxicological data for this exact compound is limited, its structure—a phenyl-substituted pyridine

ring with a reactive chloromethyl group—provides a clear basis for a precautionary approach.

The Pyridine Moiety: Pyridine and its derivatives are known to be hazardous.[1][2][3] They

are typically harmful if swallowed, in contact with skin, or inhaled, and can cause skin and
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eye irritation.[3] Waste pyridine is classified as hazardous, and its disposal must be managed

according to state and federal regulations.[1]

The Chloromethyl Group: The -(CH₂Cl) group is a potent electrophile, making the compound

a potential alkylating agent. This reactivity is analogous to benzyl halides and is the reason

this class of compounds are valuable synthetic intermediates.[4] However, this same

reactivity makes it susceptible to nucleophilic attack by biological macromolecules, a

mechanism underlying potential toxicity and mutagenicity.

Combustion Byproducts: As a chlorinated organic compound, incomplete combustion can

lead to the formation of highly toxic and corrosive gases, including hydrogen chloride,

phosgene, and nitrogen oxides (NOx).[5]

Based on data from closely related compounds like 2-(Chloromethyl)pyridine Hydrochloride

and 3-(Chloromethyl)-5-methylpyridine hydrochloride, the following hazards should be

assumed.[6][7][8]

Hazard Classification Category Statement

Acute Toxicity (Oral) Category 4
H302: Harmful if swallowed.[6]

[7][8]

Acute Toxicity (Dermal) Category 4
H312: Harmful in contact with

skin.[6][8]

Acute Toxicity (Inhalation) Category 4 H332: Harmful if inhaled.[6][8]

Skin Corrosion/Irritation Category 1C/2

H314/H315: Causes severe

skin burns and eye damage or

causes skin irritation.[6][7][8]

Serious Eye Damage/Irritation Category 1/2A

H318/H319: Causes serious

eye damage or causes serious

eye irritation.[6][7][8]

Specific Target Organ Toxicity Category 3
H335: May cause respiratory

irritation.[6][8]

The Core Principle: Waste Management Hierarchy
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The disposal of 3-(Chloromethyl)-5-phenylpyridine must not be an afterthought. All waste

generated must be considered hazardous.[2][5] The most critical step a researcher can take is

to contact their institution's Environmental Health & Safety (EHS) department before starting

work to understand the specific disposal pathways and requirements at their facility. All disposal

actions must comply with local, state, and federal regulations.[1][5][7]

Decision-Making Workflow for Waste Disposal
The following diagram outlines the logical flow for categorizing and handling waste streams

containing 3-(Chloromethyl)-5-phenylpyridine.
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Disposal Decision Workflow for 3-(Chloromethyl)-5-phenylpyridine

Categorize Waste Stream

Immediate Action Required

Final Disposal Pathway

Waste Generation Point

Unused Reagent or
Concentrated Residues

Contaminated Labware &
PPE (Gloves, Wipes, etc.)

Contaminated Needles,
Syringes, Glassware

Dilute Aqueous Waste
(e.g., from extractions)

1. Place in original or
chemically compatible container.
2. Label as 'Hazardous Waste:

3-(Chloromethyl)-5-phenylpyridine'.
3. Store in secondary containment.

1. Double-bag in heavy-duty
plastic bags.

2. Label as 'Hazardous Waste:
Solid Lab Debris with

3-(Chloromethyl)-5-phenylpyridine'.

1. Place directly into a
puncture-proof, approved

sharps container.
2. Label with contents.

1. Collect in a dedicated,
non-metallic, labeled carboy.

2. Do NOT mix with other
waste streams without EHS approval.

Arrange Pickup by
Licensed Hazardous

Waste Hauler

High-Temperature Incineration
(Preferred Method)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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